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Compound of Interest

Compound Name: Nickel-59

Cat. No.: B076431 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear decay properties of

Nickel-59 (⁵⁹Ni), a long-lived radionuclide of significance in various scientific and industrial

fields. This document details its half-life, decay scheme, and the experimental methodologies

used for its characterization.

Quantitative Decay Data
The decay characteristics of Nickel-59 are summarized in the following tables for ease of

reference and comparison.

Table 1: Half-Life of Nickel-59

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b076431?utm_src=pdf-interest
https://www.benchchem.com/product/b076431?utm_src=pdf-body
https://www.benchchem.com/product/b076431?utm_src=pdf-body
https://www.benchchem.com/product/b076431?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Half-Life (years) Measurement Method Reference

76,000 ± 5,000

Absolute activity measurement

(Xe-filled X-ray counter) and

isotope dilution mass

spectrometry

Nishiizumi, K., et al. (1981)[1]

[2]

80,000
Cosmogenic radionuclide

studies
USGS[3]

108,000 ± 13,000

Relative measurement using

the thermal neutron capture

cross-section of ⁵⁴Fe

Wallner, A., et al.[4]

75,000 General reference Health Physics Society[5]

Table 2: Decay Scheme and Emissions of Nickel-59

Parameter Value

Parent Nuclide ⁵⁹Ni

Daughter Nuclide ⁵⁹Co

Decay Mode Electron Capture (EC)

Q-value (EC) 1072.76 (19) keV[6]

Spin and Parity (⁵⁹Ni) 3/2⁻[2]

Spin and Parity (⁵⁹Co) 7/2⁻

Electron Capture Probability

      PK 0.8870 (16)

      PL 0.0966 (13)

      PM 0.0156 (5)

Positron Emission (β⁺) Branching Ratio 3.7 x 10⁻⁵ %

Gamma Radiation None (decay is to the ground state of ⁵⁹Co)
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Table 3: Principal X-ray and Auger Electron Emissions Following Electron Capture

Emission Energy (keV) Intensity (%)

Co Kα X-rays 6.925 30.26

Co Kβ X-rays 7.649 4.15

Co L X-rays 0.775 0.98

Co K-LL Auger electrons 5.806 - 6.099 54.3

Co K-LX Auger electrons 6.667 - 6.927 -

Co L-MM Auger electrons 0.68 - 0.83 134.5

Decay Scheme of Nickel-59
Nickel-59 undergoes radioactive decay primarily through electron capture to the ground state

of Cobalt-59.[6] A very minor branch of positron emission also exists. The decay is classified as

a second-forbidden non-unique transition.

Decay Scheme of Nickel-59

⁵⁹Ni
(Z=28, N=31)

Spin/Parity: 3/2⁻
Half-life: 7.6 x 10⁴ y

⁵⁹Co
(Z=27, N=32)

Spin/Parity: 7/2⁻
(Ground State)

 EC (99.99996%)
 QEC = 1072.76 keV  β⁺ (3.7x10⁻⁵%)
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Caption: Decay scheme of Nickel-59 to Cobalt-59.

Experimental Protocols
The determination of the half-life and decay characteristics of Nickel-59 involves a combination

of radiochemical separation and radiation measurement techniques. While the exact historical

protocols may vary, the principles and general workflows are outlined below, based on cited

methodologies.

Production and Purification of Nickel-59
For experimental studies, Nickel-59 can be produced through nuclear reactions, such as the

proton bombardment of Cobalt-59 (⁵⁹Co(p,n)⁵⁹Ni).[1] Following production, a rigorous chemical

purification is necessary to separate ⁵⁹Ni from the target material and other activation

byproducts. A common method involves ion-exchange chromatography.
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Irradiated Target Material

Dissolution in Acid

pH Adjustment and Addition of Ni Carrier

Loading onto Anion Exchange or Ni-Specific Resin (e.g., DMG column)

Washing to Remove Impurities

Elution of Purified Nickel

Precipitation of Nickel (e.g., as Ni-DMG)

Purified Nickel-59 Sample

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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